4-(4-Hydroxy-4-phenylpiperidino)-2-butanone hydrochloride

• CAS RN: 62590-92-5
• Molecular Formula: C15H22ClNO2
• Molecular Weight: 283.79 g/mol
• IUPAC Name: 4-(4-hydroxy-4-phenylpiperidin-1-yl)butan-2-one;hydrochloride
• InChI: InChI=1S/C15H21NO2.ClH/c1-13(17)7-10-16-11-8-15(18,9-12-16)14-5-3-2-4-6-14;/h2-6,18H,7-12H2,1H3;1H
• InChI Key: UPMDYIZACLETKW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCN1CCC(CC1)(C2=CC=CC=C2)O.Cl

Description

4-(4-Hydroxy-4-phenylpiperidino)-2-butanone hydrochloride is a useful research compound. Its molecular formula is C15H22ClNO2 and its molecular weight is 283.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material is prepared as follows: The solution of 20 g of 4-hydroxy-4-phenylpiperidine hydrochloride, 10 ml of acetone, 5.6 g of paraformaldehyde and 100 ml of nitromethane is refluxed for 12 hours. It is diluted with 500 ml of cyclohexane and the precipitate collected, to yield the 4-(4-hydroxy-4-phenypiperidino)-2-butanone hydrochloride.